Cas no 2445793-97-3 (methyl 5-carbamoyltricyclo3.3.0.0,3,7octane-1-carboxylate)

• Product name: methyl 5-carbamoyltricyclo3.3.0.0,3,7octane-1-carboxylate
• CAS No: 2445793-97-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5670952
• PubChem ID: 165786102

methyl 5-carbamoyltricyclo3.3.0.0,3,7octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-carbamoyltricyclo[3.3.0.0,3,7]octane-1-carboxylate
• 2445793-97-3
• EN300-26975765
• methyl 5-carbamoyltricyclo3.3.0.0,3,7octane-1-carboxylate

• Inchi： 1S/C11H15NO3/c1-15-9(14)11-4-6-2-10(11,8(12)13)3-7(6)5-11/h6-7H,2-5H2,1H3,(H2,12,13)
• InChI Key： LUQFRNLBDRAVLD-UHFFFAOYSA-N
• SMILES： O(C)C(C12CC3CC1(C(N)=O)CC3C2)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų
• XLogP3: -0.1

Additional information on methyl 5-carbamoyltricyclo3.3.0.0,3,7octane-1-carboxylate

Introduction to Methyl 5-Carbamoyltricyclo[3.3.0.0³,⁷]octane-1-Carboxylate (CAS No: 2445793-97-3)

Methyl 5-carbamoyltricyclo[3.3.0.0³,⁷]octane-1-carboxylate, identified by the CAS registry number 2445793-97-3, is a complex organic compound with a unique tricyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic and tricyclic compounds, which are known for their rigid frameworks and potential applications in drug design and material science.

The methyl 5-carbamoyltricyclo[3.3.0.0³,⁷]octane-1-carboxylate structure consists of a tricyclic system fused with a carbamate group and a methyl ester moiety. The tricyclic core, specifically the [3.3.0.0³,⁷] framework, provides a rigid platform that can influence the compound's physical properties and reactivity. Recent studies have highlighted the importance of such rigid structures in enhancing bioavailability and stability in pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 5-carbamoyltricyclo[3.3.0.0³,⁷]octane-1-carboxylate through various methodologies, including ring-closing metathesis and multi-component reactions. These methods not only improve the yield but also allow for the incorporation of functional groups at specific positions on the tricyclic framework, paving the way for further chemical modifications.

The CAS No: 2445793-97-3 compound has shown promise in several areas of research, including its potential as a building block for more complex molecules and its role in medicinal chemistry as a scaffold for drug development. Its ability to form hydrogen bonds due to the presence of both carbamate and ester groups makes it an interesting candidate for studying molecular recognition and binding interactions.

Moreover, methyl 5-carbamoyltricyclo[3.3.0.0³,⁷]octane-1-carboxylate has been explored in materials science for its potential applications in polymer synthesis and as a precursor for advanced materials with tailored mechanical properties.

In terms of safety and handling, while methyl 5-carbamoyltricyclo[3.3.0.0³,⁷]octane-1-carboxylate is not classified as a hazardous chemical under current regulations, it is advisable to follow standard laboratory practices when working with organic compounds to ensure minimal exposure and environmental impact.

Looking ahead, ongoing research into methyl 5-carbamoyltricyclo[3.3.0.]octane-1-carboxylate is expected to uncover new synthetic routes, expand its application scope, and deepen our understanding of its structural influence on chemical reactivity and biological activity.